Cas no 951887-23-3 (Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate)

Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate is a fluorinated phenyl ketone ester with applications in pharmaceutical and fine chemical synthesis. Its structure features a chloro-difluorophenyl moiety, enhancing reactivity for selective functionalization, while the ethyl ester group improves solubility in organic solvents. The compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those requiring fluorinated aromatic systems. Its stability under standard conditions and well-defined reactivity profile make it suitable for controlled transformations, such as nucleophilic additions or reductions. The presence of fluorine atoms may also influence the metabolic stability of derived compounds, making it valuable in medicinal chemistry research.

Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate structure

951887-23-3 structure

Product Name:Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate

CAS No:951887-23-3

MF:C₁₃H₁₃ClF₂O₃

MW:290.690330266953

MDL:MFCD09801945

CID:4722198

Update Time:2025-06-14

Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

- ETHYL 5-(2-CHLORO-4,5-DIFLUOROPHENYL)-5-OXOVALERATE
- ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxopentanoate
- 7708c
- Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate
- MDL： MFCD09801945
- Inchi： 1S/C13H13ClF2O3/c1-2-19-13(18)5-3-4-12(17)8-6-10(15)11(16)7-9(8)14/h6-7H,2-5H2,1H3
- InChI Key： XYVGSTJEXUJYGQ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C(CCCC(=O)OCC)=O)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 325
Topological Polar Surface Area: 43.4

Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E103050-250mg	Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate	951887-23-3		250mg	$ 365.00	2022-06-05
TRC	E103050-500mg	Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate	951887-23-3		500mg	$ 605.00	2022-06-05
abcr	AB368114-1 g	Ethyl 5-(2-Chloro-4,5-difluorophenyl)-5-oxovalerate; 97%	951887-23-3		1g	€568.50	2022-06-10
abcr	AB368114-2 g	Ethyl 5-(2-Chloro-4,5-difluorophenyl)-5-oxovalerate; 97%	951887-23-3		2g	€953.30	2022-06-10
Fluorochem	208126-1g	Ethyl 5-(2-Chloro-4,5-difluorophenyl)-5-oxovalerate	951887-23-3	97%	1g	￡352.00	2022-03-01
Fluorochem	208126-2g	Ethyl 5-(2-Chloro-4,5-difluorophenyl)-5-oxovalerate	951887-23-3	97%	2g	￡613.00	2022-03-01
Fluorochem	208126-5g	Ethyl 5-(2-Chloro-4,5-difluorophenyl)-5-oxovalerate	951887-23-3	97%	5g	￡1447.00	2022-03-01
abcr	AB368114-1g	Ethyl 5-(2-Chloro-4,5-difluorophenyl)-5-oxovalerate, 97%; .	951887-23-3	97%	1g	€632.80	2025-04-14
abcr	AB368114-2g	Ethyl 5-(2-Chloro-4,5-difluorophenyl)-5-oxovalerate, 97%; .	951887-23-3	97%	2g	€1046.00	2025-04-14
abcr	AB368114-5g	Ethyl 5-(2-Chloro-4,5-difluorophenyl)-5-oxovalerate, 97%; .	951887-23-3	97%	5g	€2353.30	2025-04-14

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Additional information on Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate

Research Brief on Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate (CAS: 951887-23-3)

Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate (CAS: 951887-23-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly those targeting metabolic and inflammatory pathways. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and pharmacological properties.

The compound has been identified as a versatile building block in the synthesis of complex organic molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of novel fluorinated derivatives with enhanced bioactivity. The presence of the chloro and difluoro substituents on the phenyl ring contributes to its unique electronic and steric properties, making it an attractive candidate for further chemical modifications.

Recent research has also explored the pharmacological potential of Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate. In vitro studies have shown that derivatives of this compound exhibit promising inhibitory activity against specific enzymes involved in inflammatory responses. For instance, a derivative was found to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting potential applications in the development of anti-inflammatory drugs.

The synthesis of Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate has been optimized in recent years to improve yield and purity. A 2022 study in Organic Process Research & Development reported a scalable and environmentally friendly synthetic route using catalytic methods. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

In addition to its pharmacological applications, the compound has also been investigated for its role in material science. Its unique structural features make it a potential candidate for the development of advanced polymers with specific optical or electronic properties. However, further research is needed to fully explore these possibilities.

In conclusion, Ethyl 5-(2-chloro-4,5-difluorophenyl)-5-oxovalerate (CAS: 951887-23-3) represents a compound of growing importance in both medicinal chemistry and material science. Its versatility as a synthetic intermediate and its promising bioactivity make it a subject of ongoing research. Future studies are expected to further elucidate its potential applications and optimize its synthesis for broader use in the pharmaceutical and chemical industries.